Cas no 252059-84-0 (1-(3-Chlorobenzyl)-2-oxo-6-3-(trifluoromethyl)phenyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(3-Chlorobenzyl)-2-oxo-6-3-(trifluoromethyl)phenyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 252059-84-0
• MDL: MFCD00215078
• CID: 4643069
• Update Time: 2025-05-22

1-(3-Chlorobenzyl)-2-oxo-6-3-(trifluoromethyl)phenyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROBENZYL)-2-OXO-6-[3-(TRIFLUOROMETHYL)PHENYL]-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 1-(3-Chlorobenzyl)-2-oxo-6-3-(trifluoromethyl)phenyl-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00215078

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(3-Chlorobenzyl)-2-oxo-6-3-(trifluoromethyl)phenyl-1,2-dihydro-3-pyridinecarbonitrile

Compound CAS No 252059-84-0: A Comprehensive Overview

The compound with CAS number 252059-84-0, known as 1-(3-Chlorobenzyl)-2-oxo-6-(3-trifluoromethyl)phenyl-1,2-dihydro-3-pyridinecarbonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. Attached to this ring are several substituents that contribute to its functional diversity. The presence of a 3-chlorobenzyl group introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the trifluoromethyl substituent enhances the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring novel synthetic pathways to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of a palladium-catalyzed coupling reaction to construct the pyridine core efficiently. This approach not only simplifies the synthesis process but also opens avenues for further structural modifications.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to modulate specific biological targets, such as kinases and receptors, has been explored in preclinical models. A research article in Nature Communications reported that this compound exhibits selective inhibitory activity against a panel of cancer-related kinases, suggesting its potential as a lead compound for anti-cancer drug development.

The physical and chemical properties of CAS No 252059-84-0 have also been extensively studied. Its solubility profile, stability under various conditions, and spectral data (UV-Vis, NMR) have been documented to facilitate its use in different experimental setups. For example, its high stability under thermal and oxidative conditions makes it suitable for long-term storage and transportation.

In conclusion, CAS No 252059-84-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.